
An In-depth Technical Guide to tert-
Butylazomethine (CAS 13987-61-6)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: tert-Butylazomethine

Cat. No.: B083417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butylazomethine (CAS No.

13987-61-6), also known as N-tert-Butylmethanimine. It details the compound's chemical and

physical properties, synthesis, reactivity, and key applications in organic synthesis. The

information is tailored for professionals in research and drug development who utilize

specialized chemical intermediates.

Core Chemical and Physical Properties
tert-Butylazomethine is a sterically hindered aliphatic aldimine.[1] Its bulky tert-butyl group

influences its solubility in organic solvents and moderates its reactivity, which is advantageous

for controlled chemical transformations.[1][2] The compound typically appears as a colorless

liquid or a crystalline solid.[3] All pertinent quantitative data is summarized in Table 1.

Table 1: Physicochemical Properties of tert-Butylazomethine
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Property Value Source(s)

CAS Number 13987-61-6 [1][4][5]

Molecular Formula C₅H₁₁N [3][4][5][6]

Molecular Weight 85.15 g/mol [4][5][6][7]

Density 0.71 g/cm³ [3][5]

Boiling Point 63-65 °C or 87 °C [3][5][6]

Flash Point -3 °C [3][5]

Vapor Pressure 72.7 mmHg at 25°C [6]

pKa (Predicted) 7.20 ± 0.50 [3][5]

Topological Polar Surface Area 12.4 Å² [6]

Synonyms

N-tert-Butylmethanimine, tert-

Butylformaldimine, N-

Methylene-tert-butylamine

[5][6][7]

Safety, Handling, and Storage
tert-Butylazomethine is a flammable and corrosive substance.[3] It can cause irritation and

damage upon contact with the skin and eyes.[3]

Handling: Operations should be conducted in a well-ventilated area.[3] Appropriate personal

protective equipment (PPE), including chemical-resistant gloves and safety goggles, is

mandatory to prevent exposure.[3]

Storage: The compound should be stored in a cool, dry, and well-ventilated location.[3] It

must be kept away from sources of ignition and oxidizing agents.[3] Recommended storage

temperature is between 2-8°C in a refrigerator.[7]

Synthesis and Experimental Protocols
The primary route for synthesizing tert-Butylazomethine is the acid-catalyzed condensation of

tert-butylamine with formaldehyde. The reaction is reversible, necessitating the removal of
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water to drive the equilibrium towards the imine product.[1]

Experimental Protocol: General Mechanism for Acid-
Catalyzed Imine Formation

Protonation of the Carbonyl: An acid catalyst protonates the carbonyl oxygen of

formaldehyde, which significantly increases the electrophilicity of the carbonyl carbon.[1]

Nucleophilic Attack: The nitrogen atom of tert-butylamine, acting as a nucleophile, attacks

the activated carbonyl carbon.[1] This step leads to the formation of a tetrahedral

carbinolamine intermediate.[1]

Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom.[1]

Dehydration: The resulting hydroxyl group is protonated by the acid catalyst, converting it

into a good leaving group (H₂O).[1]

Iminium Ion Formation and Deprotonation: The departure of water generates a resonance-

stabilized iminium ion. A base (such as another amine molecule) then removes a proton from

the nitrogen to yield the final tert-Butylazomethine product and regenerate the catalyst.[1]

Water is typically removed via azeotropic distillation (e.g., with a Dean-Stark apparatus) to

ensure a high yield.[1]

An alternative, though less detailed, method involves the reaction of tert-butylamine with

methylene chloride in a suitable solvent under an inert atmosphere.[3]

Caption: Synthesis workflow for tert-Butylazomethine.

Reactivity and Applications in Drug Development
tert-Butylazomethine serves as a valuable intermediate for synthesizing fine chemicals and

pharmaceuticals.[4] Its unique steric and electronic properties make it a versatile building block.

[1]

Key Reactions and Applications
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Nucleophilic Addition: The electrophilic carbon of the C=N bond is highly susceptible to

attack by nucleophiles, a fundamental reaction of imines.[1] The steric hindrance from the

tert-butyl group can be exploited to achieve high selectivity in these additions.[1]

Asymmetric Synthesis: It is a precursor for chiral auxiliaries, such as tert-butanesulfinyl

imines, which are widely used in the stereoselective synthesis of complex nitrogen-

containing molecules.[1][8]

Cycloaddition Reactions: It can be used to generate azomethine ylides in situ for 1,3-dipolar

cycloaddition reactions.[4] This method is a powerful tool for constructing five-membered

nitrogen-containing heterocycles like pyrrolidines, which are common scaffolds in

pharmaceuticals.[1][4]

Ligand Design: The compound is a precursor for creating sterically demanding ligands for

transition-metal catalysis, which can enable highly selective transformations such as C-H

activation.[1]

Oxidation: Oxidation of tert-Butylazomethine, for example with sodium hypochlorite, yields

2-tert-butyl-oxaziridine, an intermediate used in various chemical processes.[1]

Pharmaceutical Synthesis: It is a key reagent in the synthesis of the novel 4-aminoquinoline

antimalarial drug GSK369796 (N-tert-Butyl Isoquine).[5]

Caption: Key reaction pathways and applications.

Conclusion
tert-Butylazomethine is a foundational reagent in modern organic synthesis with significant

utility in pharmaceutical and materials science research. Its distinct steric profile, conferred by

the tert-butyl group, allows for high selectivity in a range of chemical transformations. From its

role as a precursor to chiral auxiliaries and complex heterocycles to its direct application in the

synthesis of antimalarial drugs, tert-Butylazomethine continues to be an indispensable tool for

chemists and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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